Cas no 89450-14-6 (2-Nonanol, 3-ethynyl-2-methyl-)
89450-14-6 structure
Product Name:2-Nonanol, 3-ethynyl-2-methyl-
CAS No:89450-14-6
MF:C12H22O
MW:182.302484035492
CID:600015
PubChem ID:13182622
Update Time:2025-04-19
2-Nonanol, 3-ethynyl-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Nonanol, 3-ethynyl-2-methyl-
- 3-ethynyl-2-methylnonan-2-ol
- 89450-14-6
- DTXSID10525355
-
- Inchi: 1S/C12H22O/c1-5-7-8-9-10-11(6-2)12(3,4)13/h2,11,13H,5,7-10H2,1,3-4H3
- InChI Key: FFKOADNHWWBHOT-UHFFFAOYSA-N
- SMILES: OC(C)(C)C(C#C)CCCCCC
Computed Properties
- Exact Mass: 182.167065321g/mol
- Monoisotopic Mass: 182.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 20.2Ų
2-Nonanol, 3-ethynyl-2-methyl- Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
89450-14-6 (2-Nonanol, 3-ethynyl-2-methyl-) Related Products
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